N-(4-acetylphenyl)-5-chlorothiophene-2-carboxamide

• IUPAC Name: N-(4-acetylphenyl)-5-chlorothiophene-2-carboxamide
• InChI: InChI=1S/C13H10ClNO2S/c1-8(16)9-2-4-10(5-3-9)15-13(17)11-6-7-12(14)18-11/h2-7H,1H3,(H,15,17)
• InChI Key: MMNSJDMGWGWXNG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(S2)Cl
• Molecular Formula: C13H10ClNO2S
• Molecular Weight: 279.74 g/mol

Description

“N-(4-acetylphenyl)-5-chlorothiophene-2-carboxamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of related compounds has been reported. For instance, a one-pot, economical, and efficient synthesis of 1-(4-acetylphenyl)-3-aryloxypyrrolidine-2,5-diones has been accomplished in single steps and in satisfactory yields from 1-(4-acetylphenyl)-pyrrole-2,5-diones and aromatic alcohols. Another study reported the synthesis of N-(4-acetylphenyl)-N-(diphenylphosphino)-P,P-diphenylphosphinous amide derivatives.

Molecular Structure Analysis

The molecular structure of related compounds has been analyzed. For example, the crystal structure of N-(4-acetylphenyl)-N’-(2-nitrobenzoyl)thiourea was demonstrated, showing intramolecular hydrogen bonding.

Chemical Reactions Analysis

The reaction of 1-(4-acetylphenyl)-pyrrole-2,5-diones with aromatic alcohols via Michael addition, resulting in 1-(4-acetylphenyl)-3-aryloxypyrrolidine-2,5-diones, enables efficient synthesis of the Michael adduct in a single step with satisfactory overall yield. Another study reported the reaction of p-aminoacetophenone with two equivalents of chlorodiphenylphosphine.

Scientific Research Applications

Antimicrobial Activity

N-(4-acetylphenyl)-5-chlorothiophene-2-carboxamide: has been studied for its antimicrobial properties. . The minimum inhibitory concentration (MIC) values suggest that these compounds can be effective in combating bacterial infections, particularly against S. aureus .

Molecular Docking Studies

This compound has potential applications in molecular docking studies. Molecular docking is a method that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex. .

Antifungal and Herbicidal Properties

Sulfonamide compounds, which are structurally related to N-(4-acetylphenyl)-5-chlorothiophene-2-carboxamide , are known for their antifungal and herbicidal properties. .

Anticancer Agents

Research into sulfonamide compounds has also explored their potential as anticancer agents. .

Anti-inflammatory and Antidepressant Effects

The anti-inflammatory and antidepressant effects of sulfonamides have been documented. .

Diuretic and Protease Inhibitor Applications

Sulfonamides have been utilized as diuretics and protease inhibitors. As diuretics, they help remove excess fluid from the body, which is beneficial in conditions like hypertension. .

Mechanism of Action

Target of Action

The primary target of N-(4-acetylphenyl)-5-chlorothiophene-2-carboxamide is the Heat shock protein HSP 90-alpha . This protein is a molecular chaperone that promotes the maturation, structural maintenance, and proper regulation of specific target proteins involved in cell cycle control and signal transduction .

Mode of Action

It is known to interact with its target, the heat shock protein hsp 90-alpha

Biochemical Pathways

Given its target, it is likely to influence pathways involving cell cycle control and signal transduction .

Result of Action

Given its interaction with the heat shock protein hsp 90-alpha, it is likely to have effects on cell cycle control and signal transduction .